N'-(2-chloropyridin-3-yl)-1-methyl-3-(trifluoromethyl)pyrazole-4-carbohydrazide

• IUPAC Name: N'-(2-chloropyridin-3-yl)-1-methyl-3-(trifluoromethyl)pyrazole-4-carbohydrazide
• InChI: InChI=1S/C11H9ClF3N5O/c1-20-5-6(8(19-20)11(13,14)15)10(21)18-17-7-3-2-4-16-9(7)12/h2-5,17H,1H3,(H,18,21)
• InChI Key: WNWZXPYGXGJCME-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(F)(F)F)C(=O)NNC2=C(N=CC=C2)Cl
• Molecular Formula: C11H9ClF3N5O
• Molecular Weight: 319.67 g/mol

Description

N’-(2-chloropyridin-3-yl)-1-methyl-3-(trifluoromethyl)pyrazole-4-carbohydrazide is a complex organic compound that has garnered interest in various fields of scientific research due to its unique chemical structure and potential applications. This compound features a pyrazole ring substituted with a trifluoromethyl group and a carbohydrazide moiety, along with a chloropyridinyl group. These functional groups contribute to its reactivity and potential utility in different chemical and biological contexts.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-(2-chloropyridin-3-yl)-1-methyl-3-(trifluoromethyl)pyrazole-4-carbohydrazide typically involves multi-step organic reactions. One common synthetic route includes:

Formation of the Pyrazole Ring: The initial step often involves the cyclization of a suitable precursor to form the pyrazole ring. This can be achieved through the reaction of hydrazine with a 1,3-diketone or β-keto ester under acidic or basic conditions.

Introduction of the Trifluoromethyl Group: The trifluoromethyl group can be introduced via nucleophilic substitution or through the use of trifluoromethylating agents such as trifluoromethyl iodide or trifluoromethyl sulfonates.

Attachment of the Chloropyridinyl Group: This step involves the coupling of the pyrazole derivative with a chloropyridine compound, often facilitated by a palladium-catalyzed cross-coupling reaction such as the Suzuki or Heck reaction.

Formation of the Carbohydrazide Moiety: The final step typically involves the reaction of the intermediate compound with hydrazine or a hydrazine derivative to form the carbohydrazide group.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the employment of robust catalysts to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N’-(2-chloropyridin-3-yl)-1-methyl-3-(trifluoromethyl)pyrazole-4-carbohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups, such as reducing the nitro group to an amine.

Substitution: The chloropyridinyl group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Condensation: The carbohydrazide moiety can undergo condensation reactions with aldehydes or ketones to form hydrazones or azines.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, or hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be employed in substitution reactions.

Condensation: Aldehydes or ketones are used in the presence of acid or base catalysts.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines. Substitution reactions can result in various substituted derivatives, and condensation reactions typically yield hydrazones or azines.

Scientific Research Applications

N’-(2-chloropyridin-3-yl)-1-methyl-3-(trifluoromethyl)pyrazole-4-carbohydrazide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in the study of enzyme inhibition and protein-ligand interactions.

Industry: Used in the development of agrochemicals, dyes, and other industrial chemicals due to its reactivity and stability.

Mechanism of Action

The mechanism by which N’-(2-chloropyridin-3-yl)-1-methyl-3-(trifluoromethyl)pyrazole-4-carbohydrazide exerts its effects depends on its specific application. In biological systems, it may act by:

Inhibiting Enzymes: Binding to the active site of enzymes and preventing substrate access.

Modulating Receptors: Interacting with cellular receptors to alter signal transduction pathways.

Disrupting Cellular Processes: Interfering with DNA replication, protein synthesis, or other critical cellular functions.

Comparison with Similar Compounds

Similar Compounds

N’-(2-chloropyridin-3-yl)-1-methyl-3-(trifluoromethyl)pyrazole-4-carbohydrazide: can be compared with other pyrazole derivatives, such as:

Uniqueness

The uniqueness of N’-(2-chloropyridin-3-yl)-1-methyl-3-(trifluoromethyl)pyrazole-4-carbohydrazide lies in its combination of functional groups, which confer distinct reactivity and potential for diverse applications. The presence of the trifluoromethyl group enhances its stability and lipophilicity, while the chloropyridinyl group provides sites for further functionalization.

This compound’s versatility makes it a valuable tool in various fields of research and industry, distinguishing it from other similar compounds.